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Compound of Interest

5-(2-Phenyleth-1-Ynyl)Nicotinic
Acid

Cat. No.: B062015

Compound Name:

Essential Safety and Handling Guide for 5-(2-
Phenyleth-1-Ynyl)Nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 5-(2-Phenyleth-1-Ynyl)Nicotinic Acid, ensuring
laboratory safety and procedural accuracy.

This document provides critical safety and logistical information for the handling of 5-(2-
Phenyleth-1-Ynyl)Nicotinic Acid. Adherence to these guidelines is essential for minimizing
risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

5-(2-Phenyleth-1-Ynyl)Nicotinic Acid is classified as a hazardous chemical.[1] It is crucial to
understand its primary hazards to implement appropriate safety measures.

GHS Hazard Statements:
e Causes skin irritation.[1][2]
o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][2]
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Signal Word: Warning[1]

Hazard Category

Classification

Skin Corrosion/Irritation

Category 2[1]

Serious Eye Damage/Eye Irritation

Category 2[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 5-(2-

Phenyleth-1-Ynyl)Nicotinic Acid to prevent exposure and ensure personal safety.[3][4][5]

Protection Type

Recommended PPE

Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). A lab coat
or chemical-resistant

apron/coveralls.

Inspect gloves before use. Use
proper glove removal
technique to avoid skin

contact.[6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Use a respirator if exposure
limits are exceeded or if
irritation is experienced. A
particulate filter conforming to
EN 143 is recommended.[1][5]

Footwear

Closed-toe, chemical-resistant

shoes.

Safety footwear should cover
the entire foot and be suitable

for a laboratory environment.

[7]
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Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental
protection.

Step-by-Step Handling Protocol

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[1][8]

o Verify that an eyewash station and safety shower are readily accessible.[1]

o Don all required personal protective equipment as detailed above.
e Handling:

o Avoid breathing dust, fumes, or vapors.[1][2]

o Prevent contact with skin and eyes.[1]

o Weigh and handle the solid material in a manner that minimizes dust generation.
¢ In Case of Exposure:

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, get medical advice.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

[1](2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]
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Disposal Plan

o Waste Collection: Collect waste material in a suitable, labeled, and closed container.[1][6] Do

not mix with other waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 5-(2-Phenyleth-1-

Ynyl)Nicotinic Acid.
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Safe Handling Workflow for 5-(2-Phenyleth-1-Ynyl)Nicotinic Acid
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Y
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Y
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Y
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3. Post-Handwlg & Disposal

Decontaminate Work Area

Y
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Y
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Y

Remove and Dispose of PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-(2-Phenyleth-1-Ynyl)Nicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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